4-(4-Ethoxyphenyl)-2-[(2-furylmethyl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-(4-ethoxyphenyl)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H19NO5/c1-2-22-13-7-5-12(6-8-13)16(19)10-15(17(20)21)18-11-14-4-3-9-23-14/h3-9,15,18H,2,10-11H2,1H3,(H,20,21)
• InChI Key: FXMUGMFCEHYVAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)CC(C(=O)O)NCC2=CC=CO2
• Molecular Formula: C17H19NO5
• Molecular Weight: 317.34 g/mol

Description

4-(4-Ethoxyphenyl)-2-[(2-furylmethyl)amino]-4-oxobutanoic acid, also known as EFAB or 4-Ethoxyphenylfurylmethylaminobutyryl)glycine, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent in various medical fields.

Scientific Research Applications

Organic Chemistry and Synthesis

• The compound has been used in the synthesis of various complex organic molecules. For instance, reactions of 4-oxobutanoic acids with binucleophilic reagents led to the formation of complex organic structures such as benzopyrroloxazine derivatives. These reactions were supported by quantum-chemical calculations, confirming the mechanisms of these reactions (Amalʼchieva et al., 2022).

Material Science

• This chemical has been incorporated in the development of novel materials. For example, a chitosan complex with a related compound, 4-(ethoxycarbonyl) phenyl-1-amino-oxobutanoic acid, was used as a matrix for silver nanoparticles to create an antibacterial nanocomposite film. This film demonstrated promising applications in biomedicine due to its antibacterial properties (Srivastava, Tiwari, & Dutta, 2011).

Biochemistry and Molecular Biology

• The compound's derivatives have been studied for their potential in inhibiting specific biological processes. For example, derivatives of 2,4-dioxobutanoic acid, which share a similar core structure, have been synthesized and shown to be potent inhibitors of glycolic acid oxidase, a key enzyme in metabolic pathways (Williams et al., 1983).

Pharmacology

• In pharmacological research, related structures have been synthesized and evaluated for their biological activities. For example, benzoheterocyclic [(methoxyphenyl)amino]oxoalkanoic acid esters, which have structural similarities, were prepared and tested as inhibitors in various biological assays, showing potential in modulating biological responses (Musser et al., 1987).

Analytical Chemistry

• Additionally, derivatives of this compound have been used in developing sensitive analytical methods, like ELISA, for detecting substances such as pesticides in agricultural samples (Zhang et al., 2008).